Cas no 10280-01-0 (6H-Purin-6-one,1,7-dihydro-7-b-D-ribofuranosyl-)

• Product name: 6H-Purin-6-one,1,7-dihydro-7-b-D-ribofuranosyl-
• CAS No: 10280-01-0
• MF: C₁₀H₁₂N₄O₅
• MW: 268.22608
• CID: 158039
• PubChem ID: 135596630

6H-Purin-6-one,1,7-dihydro-7-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,1,7-dihydro-7-b-D-ribofuranosyl-
• 7-beta-ribofuranosylhypoxanthine
• 7-β-D-ribofuranosyl-1,7-dihydro-purin-6-one
• 6H-Purin-6-one, 1,7-dihydro-7-beta-D-ribofuranosyl-
• 7-(beta-D-ribofuranosyl)-3,7-dihydro-6H-purin-6-one
• 7-beta-D-Ribofuranosylhypoxanthine
• 7-RFH
• 10280-01-0
• 7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-6-one
• 7-Pentofuranosyl-7H-purin-6-ol
• 7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one
• SCHEMBL2404621
• DTXSID50908047

• Inchi： InChI=1S/C10H12N4O5/c15-1-4-6(16)7(17)10(19-4)14-3-13-8-5(14)9(18)12-2-11-8/h2-4,6-7,10,15-17H,1H2,(H,11,12,18)/t4-,6-,7-,10-/m1/s1
• InChI Key： MTBCDJLBNPJBFZ-KQYNXXCUSA-N
• SMILES： OC[C@H]1O[C@@H](N2C=NC3NC=NC(=O)C2=3)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 268.08086
• Monoisotopic Mass: 268.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129Ų
• XLogP3: _2.1

Experimental Properties

• Density: 2.08
• Boiling Point: 732.8°Cat760mmHg
• Flash Point: 397°C
• Refractive Index: 1.879
• PSA: 129.2
• LogP: -2.26890